cis-2-Amino-3-cyclopentene-1-carboxylic acid hydrochloride
Overview
Description
“Cis-2-Amino-3-cyclopentene-1-carboxylic acid hydrochloride” is a chemical compound with the empirical formula C6H9NO2 · HCl . It is used in peptide synthesis .
Molecular Structure Analysis
The molecular weight of “cis-2-Amino-3-cyclopentene-1-carboxylic acid hydrochloride” is 163.60 . The SMILES string representation of the molecule isCl.NC1C=CCC1C(O)=O . Physical And Chemical Properties Analysis
This compound is a white solid . It has a molecular weight of 163.60 and its molecular formula is C6H10ClNO2 . The compound has 3 H-Bond acceptors and 3 H-Bond donors .Scientific Research Applications
Peptide Synthesis
The compound is used in peptide synthesis . Peptides are short chains of amino acids that play crucial roles in biological functions. They are used in various fields such as therapeutics, cosmetics, and nutrition.
Material Science
The compound may have potential applications in material science . Material science involves the discovery and design of new materials, with an emphasis on solids.
Chemical Synthesis
This compound can be used in chemical synthesis . Chemical synthesis is the process of using chemical reactions to form a complex molecule from simpler molecules.
Chromatography
It may also be used in chromatography , a laboratory technique for the separation of a mixture into its individual components.
Analytical Research
The compound can be used in analytical research , which involves the use of various techniques and methodologies to gather and interpret data.
Organophotoredox-Catalyzed [3 + 2] Cycloadditions
The compound can be involved in highly diastereoselective organophotoredox-catalyzed [3 + 2] cycloadditions . This transformation leads to diverse cis-cyclopentane-1,2-diamine derivatives .
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be used in peptide synthesis , suggesting that it may interact with specific proteins or enzymes in the body.
Mode of Action
As a compound used in peptide synthesis
Biochemical Pathways
Given its role in peptide synthesis , it may be involved in protein-related pathways.
Result of Action
As a compound used in peptide synthesis , it may contribute to the formation of specific proteins or peptides, which could have various effects depending on the nature of these molecules.
properties
IUPAC Name |
2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2.ClH/c7-5-3-1-2-4(5)6(8)9;/h1,3-5H,2,7H2,(H,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJIAFLWOIUSOSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC(C1C(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10735811 |
Source
|
| Record name | 2-Aminocyclopent-3-ene-1-carboxylic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10735811 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-2-Amino-3-cyclopentene-1-carboxylic acid hydrochloride | |
CAS RN |
122022-92-8 |
Source
|
| Record name | 2-Aminocyclopent-3-ene-1-carboxylic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10735811 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | cis-2- Amino-3-cyclopentene-1-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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